Cas no 1353977-37-3 (N-[1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-N-methyl-acetamide)

• Product Name: N-[1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-N-methyl-acetamide
• CAS No: 1353977-37-3
• MF: C₁₀H₁₇ClN₂O₂
• MW: 232.707181692123
• CID: 2163310
• Update Time: 2025-05-21

N-[1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-N-methyl-acetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2-chloro-acetyl)-pyrrolidin-2-ylmethyl]-n-methyl-acetamide
• N-((1-(2-Chloroacetyl)pyrrolidin-2-yl)methyl)-N-methylacetamide
• (S)-N-((1-(2-Chloroacetyl)pyrrolidin-2-yl)methyl)-N-methylacetamide
• AM94204
• N-[1-(2-Chloroacetyl)pyrrolidin-2-ylmethyl]-N-methylacetamide
• N-[1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-N-methyl-acetamide

• Inchi： 1S/C10H17ClN2O2/c1-8(14)12(2)7-9-4-3-5-13(9)10(15)6-11/h9H,3-7H2,1-2H3
• InChI Key： BUAXHMXGNMJXQC-UHFFFAOYSA-N
• SMILES： ClCC(N1CCCC1CN(C(C)=O)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 258
• Topological Polar Surface Area: 40.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines

Additional information on N-[1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-N-methyl-acetamide

Comprehensive Overview of N-[1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-N-methyl-acetamide (CAS No. 1353977-37-3)

N-[1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-N-methyl-acetamide, with the CAS number 1353977-37-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure, combining a pyrrolidine ring, a chloroacetyl group, and an N-methyl-acetamide moiety. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting enzymatic pathways.

In recent years, the demand for N-[1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-N-methyl-acetamide has surged due to its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a building block for designing inhibitors of specific enzymes, such as proteases and kinases. The compound's chloroacetyl group provides a reactive site for further functionalization, enabling the creation of diverse derivatives with tailored biological activities.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for N-[1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-N-methyl-acetamide?" The synthesis typically involves multi-step organic reactions, starting with the protection of the pyrrolidine nitrogen, followed by the introduction of the chloroacetyl group and subsequent amidation. Advanced techniques like HPLC purification and NMR characterization are essential to ensure the compound's purity and structural integrity.

The compound's relevance extends to bioconjugation and proteomics research, where it is used to modify peptides and proteins. Its ability to form stable covalent bonds with nucleophilic residues makes it a useful tool for studying protein-protein interactions and post-translational modifications. This aligns with the growing interest in precision medicine and targeted therapies, which rely on understanding molecular interactions at an atomic level.

Another trending topic in the context of CAS 1353977-37-3 is its stability and storage conditions. Users often search for "How to store N-[1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-N-methyl-acetamide?" The compound is best preserved in a cool, dry environment, away from light and moisture, to prevent degradation. Proper handling and storage are critical to maintaining its reactivity and efficacy in downstream applications.

From an industrial perspective, N-[1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-N-methyl-acetamide is produced under strict quality control measures to meet the standards of pharmaceutical-grade intermediates. Manufacturers emphasize scalability and reproducibility, ensuring consistent performance in research and development settings. The compound's patent landscape and intellectual property considerations are also areas of interest for stakeholders in the chemical and life sciences sectors.

In summary, N-[1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-N-methyl-acetamide (CAS No. 1353977-37-3) is a versatile and highly functionalized compound with broad applications in drug development, biochemical research, and molecular biology. Its unique properties and reactivity profile make it a subject of ongoing investigation, reflecting the dynamic nature of modern chemical and pharmaceutical sciences.